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Compound of Interest

Compound Name: Alyssin

Cat. No.: B1664812

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling of Alyssin (CAS
No. 646-23-1), an isothiocyanate with potential antioxidative and anticancer properties.[1][2]
Given the absence of a readily available, specific Safety Data Sheet (SDS) for Alyssin, this
guidance is based on the known hazards of structurally related isothiocyanates.[3][4][5][6][7] It
Is imperative to treat Alyssin as a hazardous substance and handle it with extreme care in a
controlled laboratory setting.

Chemical and Physical Properties of Alyssin

Alyssin, with the chemical name 1-Isothiocyanato-5-(methylsulfinyl)pentane, is a sulfinyl
analog of sulforaphane.[1] It is a slightly yellowish liquid soluble in water, DMSO, ethanol, and
chloroform.[1]

Property Value

CAS Number 646-23-1[1][2]

Molecular Formula C7H13NOS2[1][2]

Molecular Weight 191.32 g/mol [1]

Appearance Slightly yellowish liquid[1]

Solubility Soluble in water, DMSO, ethanol, chloroform[1]
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Potential Hazards of Isothiocyanates

Based on data from similar isothiocyanates, Alyssin should be presumed to exhibit the
following hazards. Always consult your institution's Environmental Health and Safety (EHS)
department for a comprehensive risk assessment before handling.

Hazard Category Potential Effect
o Toxic if swallowed, in contact with skin, or if
Acute Toxicity )
inhaled.[3][6][7]
Skin Corrosion/Irritation May cause skin irritation or burns.[3][7]

May cause serious eye irritation or damage.[3]

[6]

Eye Damage/Irritation

May cause allergy or asthma symptoms or

Respiratory Sensitization _ T
breathing difficulties if inhaled.[3]

Specific Target Organ Toxicity May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure to
Alyssin.
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Body Part

Recommended Protection

Specifications and
Rationale

Eyes/Face

Safety Goggles and Face
Shield

Wear chemical safety goggles
that meet OSHA's 29 CFR
1910.133 or European
Standard EN166 regulations. A
face shield is also
recommended to protect

against splashes.[3][5][6]

Skin

Chemical-Resistant Gloves &

Protective Clothing

Wear appropriate protective
gloves (e.g., nitrile, neoprene)
and a lab coat or chemical-
resistant apron to prevent skin
contact.[3][5][6][7]

Respiratory

Respirator with appropriate

filter

All handling of Alyssin must be
conducted in a certified
chemical fume hood. If there is
a risk of inhalation, use a
NIOSH-approved respirator
with a suitable cartridge for

organic vapors.[3][5][6]

Experimental Protocols: Safe Handling and Disposal

of Alyssin

Pre-Handling Procedures

o Consult Safety Data Sheets (SDS): Although a specific SDS for Alyssin is not readily

available, review the SDS for similar isothiocyanates to understand the potential hazards.[5]

[6]7]

e Engineering Controls: Ensure work is conducted in a certified chemical fume hood with

proper ventilation. An eyewash station and safety shower must be readily accessible.[3][6][7]
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o Gather and Inspect PPE: Collect all necessary PPE as outlined in the table above and
inspect for any damage or defects before use.

Handling Procedures

o Transfer and Use: Ground and bond containers when transferring the material to prevent
static discharge. Use only non-sparking tools.[3][6]

o Avoid Contact: Keep the container tightly closed when not in use. Avoid breathing vapors or
mist and prevent contact with skin and eyes.[3][5]

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands and any exposed
skin thoroughly after handling.[3][5]

Spill Response

Evacuate and Secure: Evacuate the area and eliminate all ignition sources.
o Don PPE: Wear appropriate PPE, including respiratory protection.

o Contain and Absorb: Absorb the spill with an inert, non-combustible material such as sand or
vermiculite.

o Collect and Dispose: Collect the absorbed material into a suitable, labeled container for
disposal.

o Decontaminate: Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste containing Alyssin must be disposed of in accordance with federal, state, and local
environmental regulations. Consult with your institution's EHS department for specific disposal
procedures. Contaminated PPE should also be disposed of as hazardous waste.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetyl_isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/52810.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetyl_isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/07204.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetyl_isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/07204.pdf
https://www.benchchem.com/product/b1664812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Alyssin

Preparation

Review SDS of Similar Compounds
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Handling
\4

Work in Chemical Fume Hood

Transfer with Non-Sparking Tools

Keep Container Sealed

Post-Handling
\ 4

Thoroughly Wash Hands

Y

Decontaminate Work Area

\

Properly Store or Dispose of PPE

Waste E;isposal

Collect Waste in Labeled Container

Consult EHS for Disposal Protocol

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Alyssin, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Alyssin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664812#personal-protective-equipment-for-
handling-alyssin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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